1-(2-Chloro-6-fluorobenzyl)-3-methyl-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-1-methyl-2λ6,1,3-benzothiadiazole 2,2-dioxide
• InChI: InChI=1S/C14H12ClFN2O2S/c1-17-13-7-2-3-8-14(13)18(21(17,19)20)9-10-11(15)5-4-6-12(10)16/h2-8H,9H2,1H3
• InChI Key: CGZZHINETDEIOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C14H12ClFN2O2S
• Molecular Weight: 326.8 g/mol

Description

Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. Compounds bearing this moiety present a broad spectrum of pharmacological properties, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer activities.

Synthesis Analysis

Thiadiazole derivatives can be synthesized from various methods. For example, 1,2,3-thiadiazole scaffolds can be synthesized from different pharmaceutical and pharmacological activities.

Molecular Structure Analysis

Thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms. They are aromatic ring by virtue of their two double bonds and the sulfur lone pair.

Physical And Chemical Properties Analysis

Thiadiazoles are able to cross the cellular membranes due to their mesoionic nature. Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activation, and ampa receptor modulation .

Mode of Action

The benzothiadiazole motif, which is part of the compound’s structure, is known to be a strongly electron-accepting moiety . This property could influence its interaction with its targets, potentially leading to changes in cellular processes .

Biochemical Pathways

Given the broad range of activities associated with similar compounds, it is likely that multiple pathways could be affected, leading to downstream effects .

Result of Action

Based on the known activities of similar compounds, it could potentially have a range of effects, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .